Cas no 2228121-46-6 (1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine
• CAS No: 2228121-46-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5909879
• PubChem ID: 165973814
• Update Time: 2025-07-21

1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine
• 1-[1-(5-methyl-1H-pyrazol-3-yl)cyclopropyl]ethan-1-amine
• 2228121-46-6
• EN300-1822277

• Inchi： 1S/C9H15N3/c1-6-5-8(12-11-6)9(3-4-9)7(2)10/h5,7H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： HBWUZGZTLZQIGS-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=C(C)NN=2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine

Introduction to 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine (CAS No. 2228121-46-6)

The compound 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine, identified by the CAS number 2228121-46-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 5-methyl-1H-pyrazole moiety linked to a cyclopropyl group via an ethylamine bridge introduces a complex interplay of electronic and steric effects, which are crucial for modulating biological activity.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug design, owing to their ability to enhance binding affinity and selectivity. The 5-methylpyrazole scaffold, on the other hand, is well-documented for its role in various bioactive molecules, including kinase inhibitors and antiviral agents. The combination of these structural elements in 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine suggests a promising candidate for further exploration in therapeutic development.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. The structural motif of this compound allows for diverse functionalization, enabling chemists to explore multiple pharmacophoric hypotheses. For instance, the cyclopropyl ring can serve as a rigid scaffold to mimic specific binding pockets, while the pyrazole ring provides a hydrogen bond network that is critical for interactions with biological targets.

One of the most intriguing aspects of 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine is its potential as a lead compound for small-molecule drug development. The pyrazole ring is particularly notable for its presence in numerous FDA-approved drugs, where it contributes to both potency and selectivity. By integrating this motif with a cyclopropyl group, researchers aim to create molecules that exhibit improved pharmacokinetic properties and reduced side effects.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced catalytic systems have been employed to enhance yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the structural integrity of 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine.

From a biological perspective, the compound's dual functionality makes it an attractive candidate for investigating receptor-ligand interactions. The pyrazole ring can engage with aromatic pockets or hydrogen bond donors/acceptors, while the cyclopropyl group may interact with hydrophobic regions. This dual binding capability could be exploited to develop drugs with enhanced target specificity. Moreover, the methyl substituent on the pyrazole ring adds another layer of conformational flexibility, which can influence both solubility and metabolic stability.

Recent preclinical studies have begun to explore the pharmacological profile of derivatives similar to 1-1-(5-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine. These investigations have revealed promising results in models relevant to inflammatory diseases and cancer biology. The ability of such compounds to modulate key signaling pathways has sparked interest among medicinal chemists looking for novel therapeutic agents. The cyclopropyl moiety, in particular, has been shown to improve binding interactions with certain protein targets, suggesting its utility in designing next-generation drugs.

The development of computational tools has further accelerated the discovery process by allowing rapid screening of virtual libraries containing analogs of 1-1-(5-methyl-1H-pyrazol-3-y lcyclopropylethan - 1 - amine). Machine learning algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation. This high-throughput approach has significantly reduced the time required to identify lead candidates from months or years down to weeks or even days.

In conclusion, 1 - 1 - ( 5 - methyl - 1 H - pyrazol - 3 - yl ) cyc lo prop yle thane - 1 - am ine ( CAS No . 222812 146 - 6 ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics . Its unique combination of functional groups and demonstrated potential in preclinical studies make it a valuable asset in pharmaceutical research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in addressing unmet medical needs .